Cas no 1352621-96-5 ((1R)-3,3-difluorocyclopentane-1-carboxylic acid)

(1R)-3,3-Difluorocyclopentane-1-carboxylic acid is a chiral cyclopentane derivative featuring a carboxyl group at the 1-position and two fluorine atoms at the 3-position. Its stereospecific (R)-configuration makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with enhanced metabolic stability and selectivity. The difluorination at the 3-position improves lipophilicity and influences electronic properties, potentially optimizing binding interactions in target applications. This compound is synthesized under controlled conditions to ensure high enantiomeric purity, making it suitable for asymmetric synthesis and medicinal chemistry research. Its structural features contribute to its utility in developing fluorinated analogs of biologically active compounds.
(1R)-3,3-difluorocyclopentane-1-carboxylic acid structure
1352621-96-5 structure
Product Name:(1R)-3,3-difluorocyclopentane-1-carboxylic acid
CAS No:1352621-96-5
MF:C6H8F2O2
MW:150.123329162598
MDL:MFCD23106011
CID:3163503
PubChem ID:67953936
Update Time:2025-06-07

(1R)-3,3-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3,3-Difluorocyclopentanecarboxylic acid
    • (1R)-3,3-difluorocyclopentane-1-carboxylic acid
    • (1R)-3,3-Difluoro-cyclopentanecarboxylic acid
    • AKOS025290316
    • CEC62196
    • 1352621-96-5
    • PB37611
    • AS-51796
    • P13554
    • SCHEMBL9893214
    • (R)-3,3-difluorocyclopentanecarboxylicacid
    • CS-0053636
    • MFCD23106011
    • MDL: MFCD23106011
    • Inchi: 1S/C6H8F2O2/c7-6(8)2-1-4(3-6)5(9)10/h4H,1-3H2,(H,9,10)/t4-/m1/s1
    • InChI Key: DXLZFZGHXIZHFB-SCSAIBSYSA-N
    • SMILES: FC1(CC[C@@H](C(=O)O)C1)F

Computed Properties

  • Exact Mass: 150.04923582g/mol
  • Monoisotopic Mass: 150.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

(1R)-3,3-difluorocyclopentane-1-carboxylic acid Pricemore >>

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